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Compound Focus: 2,5-Dimethyloctane

CAS No.: 15869-89-3

Cat. No.: S1517939

Evaluating NIST Data Reliability

The National Institute of Standards and Technology (NIST) employs a rigorous process to ensure its data is
reliable. The table below summarizes the key factors that support the high reliability of the NIST WebBook

for 2,5-Dimethyloctane.

Evaluation Factor Assessment for NIST 2,5-Dimethyloctane Data

Source Authority National Institute of Standards and Technology (NIST), a U.S. government
agency [1] [2].

Data Curation Critically evaluated data, often generated using the NIST ThermoData Engine
Method software, which implements dynamic data analysis [2].

Experimental Data Based on multiple experimental data points for properties like phase boundary
Points and density [2].

Transparency The Web Thermo Tables (WTT) clearly state the properties available and the
range of conditions for which data is provided [2].

External Core physical properties (e.g., molecular formula, weight) are consistent with
Consistency other chemical databases like ChemSRC and ChemBlink [1] [3] [4].
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Summary of Physical Property Data

The following table consolidates the available quantitative data for 2,5-Dimethyloctane (CAS # 15869-89-

3) from the search results. This data aligns with the critically evaluated recommendations in the NIST Web

Thermo Tables.
Property Value Conditions | Notes Source
Molecular Formula C1oH27 - [1] [3]
[4]
Molecular Weight 142.28 - 142.29 - [1] [3]
g/mol [4]
Density 0.732 g/cm3 Calculated [3] [4]
Boiling Point 158 °C At 760 mmHg [3] [4]
Flash Point 80.3°C - [3] [4]
Vapor Pressure 3.48 mmHg At 25°C [3]
Index of Refraction 1.411 - [3]
Critical Temperature Data available Range: 190 K to 600.4 K [2]
Enthalpy of Data available Range: 255 K to 600.4 K [2]
Vaporization
Heat Capacity Data available For liquid & ideal gas state across various [2]

temperatures

Experimental Data and Methodology

The NIST WebBook itself is a repository of evaluated data rather than a primary source for specific

experimental protocols. However, the NIST Web Thermo Tables (WTT) provide insights into the
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methodology behind the data.

¢ Data Generation and Evaluation: The thermodynamic property data for 2,5-dimethyloctane in the
WTT were generated through dynamic data analysis as implemented in the NIST ThermoData
Engine software package. This represents a state-of-the-art approach for generating recommended
data based on experimental values found in the scientific literature [2].

e Scope of Data: The WTT for this compound contains critically evaluated recommendations for a wide
range of properties. The availability of data is tied to specific, validated experimental ranges. For

example:
o Boiling Point vs. Pressure data is available for pressures from about 3.4 x 10~¢ kPa to 2151.4
kPa [2].
o Liquid Density data is available as a function of temperature from 190 K to the critical
temperature (600.4 K), and is based on 4 experimental data points [2].
o Enthalpy of Vaporization is provided as a function of temperature from 255 K to the critical
temperature [2].

The workflow for how this data is typically generated and validated can be summarized as follows, which

illustrates the robust process behind the NIST data:

Start: Literature & Data Collection 3 Validation ) Quality Check >
Experimental Data

Click to download full resolution via product page

Using NIST Data in Research

For researchers, scientists, and drug development professionals, the NIST data for 2,5-Dimethyloctane is

highly reliable for:

e Process Design: Using vapor pressure, enthalpy, and heat capacity data for reactor and separation
process simulations.

e Safety Analysis: Applying flash point and thermal conductivity data for hazard assessments.

¢ Reference Data: Using the critically evaluated values to calibrate instruments or validate new
experimental methods.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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